N-[Methyl[1-[6-(trifluoromethyl)-3-pyridinyl]ethyl]-λ4-sulfanylidene]cyanamide

• CAS RN: 1046119-63-4
• Molecular Formula: C10H10F3N3S
• Molecular Weight: 261.266
• IUPAC Name: [methyl-[1-[6-(trifluoromethyl)pyridin-3-yl]ethyl]-$l^{4}
• InChI: InChI=1S/C10H10F3N3S/c1-7(17(2)16-6-14)8-3-4-9(15-5-8)10(11,12)13/h3-5,7H,1-2H3
• InChI Key: OWGYCXXXFUULRH-UHFFFAOYSA-N
• SMILES: CC(C1=CN=C(C=C1)C(F)(F)F)S(=NC#N)C
• synonyms: Methyl[1-(2-trifluoromethylpyridin-5-yl)ethyl]-N-cyanosulfilimine; [1-[6-(Trifluoromethyl)pyridin-3-yl]ethyl](methyl)-λ4-sulfanylidenecyanamide

Description

“N-[Methyl[1-[6-(trifluoromethyl)-3-pyridinyl]ethyl]-λ4-sulfanylidene]cyanamide” is a chemical compound with the molecular formula C10H10F3N3S and a molecular weight of 261.27.

Synthesis Analysis

The synthesis process of this compound was carried out using (Z)-N-(methyl(1-(6-(trifluoromethyl)pyridin-3-yl)ethyl)-λ4-sulfanylidene)cyanamide as the starting material, using an oxidation reaction. A solution of this compound (5.75 g, 22 mmol) in acetonitrile (50 mL) was cooled in an ice bath at 5 °C. To the well-stirred solution, a 40% aqueous solution of NaMnO4 (8.0 g, 22 mmol) was added over 0.5 h.

Molecular Structure Analysis

The trifluoromethyl group in this compound is a functional group that has the formula -CF3. The naming of this group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Chemical Reactions Analysis

The compound undergoes a reaction with the HO2 radical, resulting in the formation of a stable product.

Mechanism of Action

This compound is a systemic insecticide that acts as an insect neurotoxin. It is a member of a class of chemicals called sulfoximines, which act on the central nervous system of insects. It binds to nicotinic acetylcholine receptors (nAChR) in place of acetylcholine, causing uncontrolled nerve impulses resulting in muscle tremors followed by paralysis and death.